Cas no 13227-01-5 (2-Amino-2-(4-methylphenyl)acetic Acid)

• Product name: 2-Amino-2-(4-methylphenyl)acetic Acid
• CAS No: 13227-01-5
• MF: C₉H₁₁NO₂
• MW: 165.1891
• MDL: MFCD00665357
• CID: 138980
• PubChem ID: 5152152

2-Amino-2-(4-methylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(p-tolyl)acetic acid
• 2-Amino-2-(4-methylphenyl)acetic acid
• 4-METHYLPHENYL GLYCINE
• Benzeneacetic acid, a-amino-4-methyl-
• aminomethylphenylaceticacid
• Amino-p-tolyl-acetic acid
• DL-4-Methylphenylglycine
• F2147-0646
• RARECHEM AK ML 0528
• 4-Methylphenyl glycin
• RS-4-Methylphenylglycine
• 2-amino-2-p-tolylacetic acid
• AMINO(4-METHYLPHENYL)ACETIC ACID
• Benzeneaceticacid,α-aMino-4-Methyl-
• (R)-2-Amino-2-(p-tolyl)acetic acid
• (S)-2-Amino-2-(p-tolyl)acetic acid
• PubChem14073
• RZRRCPHBUKHOEY-UHFFFAOYSA-N
• STK894823
• SBB087916
• BBL022170
• DL-2-(p-Tolyl)glycine
• (S)-a-Amino-4-methylbenzeneacetic acid
• J-507751
• AC-24598
• HY-W006187
• BB 0249655
• CS-W006187
• 6L-332S
• Z317024662
• FT-0630146
• 2-Amino-2-(p-tolyl)aceticacid
• BENZENEACETIC ACID, ALPHA-AMINO-4-METHYL-
• AB89438
• CHEMBL434994
• EN300-70125
• 13227-01-5
• SCHEMBL5300400
• AB06684
• AB32672
• MFCD00665357
• DTXSID70408892
• AKOS016045332
• SY028543
• AKOS000188380
• DB-010682
• (S)-Amino-p-tolylacetic acid
• 2-Amino-2-(4-methylphenyl)acetic Acid

• MDL： MFCD00665357
• Inchi： 1S/C9H11NO2/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)
• InChI Key： RZRRCPHBUKHOEY-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 256-257°
• Boiling Point: 306.8℃ at 760 mmHg
• PSA: 63.32000
• LogP: 1.77970

2-Amino-2-(4-methylphenyl)acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H303;H313;H333
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature
• HazardClass：IRRITANT

2-Amino-2-(4-methylphenyl)acetic Acid Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(4-methylphenyl)acetic Acid

Comprehensive Overview of 2-Amino-2-(4-methylphenyl)acetic Acid (CAS No. 13227-01-5)

2-Amino-2-(4-methylphenyl)acetic Acid (CAS No. 13227-01-5) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound, also referred to as 4-Methyl-DL-phenylglycine, plays a critical role in the synthesis of chiral intermediates, peptidomimetics, and other bioactive molecules. Its unique structure, featuring an amino group and a carboxylic acid functionality, makes it a versatile building block in medicinal chemistry and drug development.

In recent years, the demand for 2-Amino-2-(4-methylphenyl)acetic Acid has surged due to its applications in the development of small-molecule drugs and bioconjugates. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with the growing focus on precision medicine and targeted therapies. The compound's chiral center also makes it valuable for asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

One of the most frequently asked questions about CAS No. 13227-01-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents like water and ethanol, while remaining stable at room temperature when stored properly. These properties are crucial for formulators and lab technicians working on drug delivery systems and biocompatible materials.

The synthesis of 2-Amino-2-(4-methylphenyl)acetic Acid typically involves Strecker synthesis or enzymatic resolution methods, both of which are topics of high interest in academic and industrial research. With the rise of AI-driven drug discovery, computational chemists are also exploring virtual screening techniques to optimize the compound's derivatives for enhanced bioavailability and reduced side effects.

From a commercial perspective, CAS No. 13227-01-5 is supplied by leading chemical manufacturers with high purity grades (>98%), catering to the stringent requirements of GMP-compliant production. Its applications extend beyond pharmaceuticals to include agrochemicals and flavor enhancers, making it a multidisciplinary asset. As the industry shifts toward bio-based chemicals, this compound's eco-friendly synthesis routes are gaining traction.

In conclusion, 2-Amino-2-(4-methylphenyl)acetic Acid (CAS No. 13227-01-5) represents a cornerstone in modern synthetic chemistry. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a key player in addressing global health challenges. For researchers and manufacturers alike, understanding its properties and applications is essential for innovation in life sciences and beyond.